Cas no 74138-29-7 (Benzoic acid,2-chloro-5-[(ethylamino)sulfonyl]-)

• Product Name: Benzoic acid,2-chloro-5-[(ethylamino)sulfonyl]-
• CAS No: 74138-29-7
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 555509
• PubChem ID: 16768323
• Update Time: 2025-04-19

Benzoic acid,2-chloro-5-[(ethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-5-[(ethylamino)sulfonyl]-
• 2-chloro-5-(ethylsulfamoyl)benzoic acid
• 2-chloro-5-[(ethylamino)sulfonyl]Benzoic acid
• 2-chloro-5-ethylsulfamoyl-benzoic acid
• Benzoic acid,2-chloro-5-[(ethylamino)sulfonyl]
• FT-0702499
• AKOS000124129
• DTXSID80588038
• SCHEMBL3922786
• HWAKXAIIYRBOCH-UHFFFAOYSA-N
• 5-(N-ethylsulfamoyl)-2-chloro-benzoic acid
• 74138-29-7

• Inchi： 1S/C9H10ClNO4S/c1-2-11-16(14,15)6-3-4-8(10)7(5-6)9(12)13/h3-5,11H,2H2,1H3,(H,12,13)
• InChI Key： HWAKXAIIYRBOCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 263.00200
• Monoisotopic Mass: 263.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.80810